Cas no 1361585-31-0 (3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361585-31-0
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4968618
• Update Time: 2025-06-25

3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-7-3-6(4-8(15)13(7)16)10-2-1-9(17)11(18-10)5-12(19)20/h1-4H,5,17H2,(H,19,20)
• InChI Key： MQGHLZHGGPWXBT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=C(CC(=O)O)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid

Introduction to 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361585-31-0)

3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid, with the CAS number 1361585-31-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 3,4,5-trichlorophenyl group and an amino-functionalized acetic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid can be represented as follows:

C₁₄H₉Cl₃N₂O₂

This compound has a molecular weight of approximately 340.6 g/mol and exhibits a range of physical properties that are crucial for its handling and application in laboratory settings. For instance, it is generally stable under standard conditions but may require specific storage conditions to maintain its integrity over extended periods.

In recent years, the study of 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid has been driven by its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have significant potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid has also been investigated for its antimicrobial properties. Studies have demonstrated that it exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant infections.

The mechanism of action of 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid is not yet fully understood, but preliminary research suggests that it may interact with specific cellular targets to exert its biological effects. For example, it has been hypothesized that the compound may modulate the activity of certain enzymes involved in inflammatory pathways or disrupt bacterial cell wall synthesis. Further studies are needed to elucidate these mechanisms and optimize the compound for therapeutic use.

In addition to its potential as a therapeutic agent, 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid has also been explored for its use in chemical biology research. Its unique structural features make it an excellent tool for probing specific biological processes and understanding the underlying mechanisms of disease. For instance, researchers have used this compound to study the role of specific enzymes in inflammation and bacterial infection.

The synthesis of 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of 2-chloroacetyl chloride with 3-amino-6-(3,4,5-trichlorophenyl)pyridine followed by hydrolysis to form the carboxylic acid moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361585-31-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, potentially leading to significant breakthroughs in the treatment of various diseases.